Cas no 422530-85-6 (3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• CAS No: 422530-85-6
• MF: C₂₅H₂₂N₄O₃S
• MW: 458.532184123993
• CID: 5341216
• Update Time: 2025-07-09

3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(morpholine-4-carbonyl)phenyl)-2-((pyridin-3-ylmethyl)thio)quinazolin-4(3H)-one
• 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• 3-[4-(morpholine-4-carbonyl)phenyl]-2-(pyridin-3-ylmethylsulfanyl)quinazolin-4-one
• Oprea1_437257

• Inchi： 1S/C25H22N4O3S/c30-23(28-12-14-32-15-13-28)19-7-9-20(10-8-19)29-24(31)21-5-1-2-6-22(21)27-25(29)33-17-18-4-3-11-26-16-18/h1-11,16H,12-15,17H2
• InChI Key： IZDRWXNOKCQDEN-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NC2C=CC=CC=2C(N1C1C=CC(=CC=1)C(N1CCOCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 733
• XLogP3: 2.9
• Topological Polar Surface Area: 100

Additional information on 3-[4-(morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

3-[4-(Morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

3-[4-(Morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 422530-85-6) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, incorporating a morpholine moiety, a pyridine ring, and a sulfanyl group, contributes to its intriguing chemical properties and biological functions.

The quinazolinone core of this compound is a key structural element that has been extensively studied for its role in various biochemical processes. Quinazolinones are known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, making them valuable targets for drug discovery. The presence of the morpholine-4-carbonyl group attached to the phenyl ring further enhances the compound's pharmacological profile. Morpholine derivatives are often utilized in medicinal chemistry due to their ability to improve drug solubility and bioavailability while maintaining structural stability.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound with biological targets. For instance, molecular docking studies have revealed that the pyridin-3-ylmethyl sulfanyl group plays a critical role in binding to specific receptors, potentially influencing the compound's efficacy in therapeutic applications. These findings underscore the importance of rational drug design in optimizing the pharmacokinetic and pharmacodynamic properties of such compounds.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving carefully controlled conditions. The incorporation of the pyridine ring and the sulfanyl group requires precise catalytic systems to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to reduce environmental impact while maintaining product quality.

From a biological standpoint, 3-[4-(Morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one has shown promising results in preclinical studies targeting various disease states. For example, studies have demonstrated its potential as an anticancer agent by selectively inhibiting key enzymes involved in tumor progression. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis.

The morpholine moiety within this compound contributes significantly to its stability and bioavailability. Morpholine derivatives are known for their ability to enhance drug absorption and reduce toxicity, making them ideal components in drug design. Recent research has also highlighted the potential of this compound as a modulator of cellular signaling pathways, further expanding its therapeutic applications.

In conclusion, 3-[4-(Morpholine-4-carbonyl)phenyl]-2-{[(pyridin-3-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 422530-85-6) represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a promising candidate for future drug development efforts.